Cas no 2228300-93-2 (2-(2-phenoxyphenyl)prop-2-enoic acid)
2-(2-phenoxyphenyl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-phenoxyphenyl)prop-2-enoic acid
- EN300-1863587
- 2228300-93-2
-
- Inchi: 1S/C15H12O3/c1-11(15(16)17)13-9-5-6-10-14(13)18-12-7-3-2-4-8-12/h2-10H,1H2,(H,16,17)
- InChI Key: OZWVBJHOBGHTPN-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC=CC=1C(=C)C(=O)O
Computed Properties
- Exact Mass: 240.078644241g/mol
- Monoisotopic Mass: 240.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 46.5Ų
2-(2-phenoxyphenyl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1863587-0.05g |
2-(2-phenoxyphenyl)prop-2-enoic acid |
2228300-93-2 | 0.05g |
$924.0 | 2023-09-18 | ||
| Enamine | EN300-1863587-0.1g |
2-(2-phenoxyphenyl)prop-2-enoic acid |
2228300-93-2 | 0.1g |
$968.0 | 2023-09-18 | ||
| Enamine | EN300-1863587-0.25g |
2-(2-phenoxyphenyl)prop-2-enoic acid |
2228300-93-2 | 0.25g |
$1012.0 | 2023-09-18 | ||
| Enamine | EN300-1863587-0.5g |
2-(2-phenoxyphenyl)prop-2-enoic acid |
2228300-93-2 | 0.5g |
$1056.0 | 2023-09-18 | ||
| Enamine | EN300-1863587-1.0g |
2-(2-phenoxyphenyl)prop-2-enoic acid |
2228300-93-2 | 1g |
$1100.0 | 2023-06-01 | ||
| Enamine | EN300-1863587-2.5g |
2-(2-phenoxyphenyl)prop-2-enoic acid |
2228300-93-2 | 2.5g |
$2155.0 | 2023-09-18 | ||
| Enamine | EN300-1863587-5.0g |
2-(2-phenoxyphenyl)prop-2-enoic acid |
2228300-93-2 | 5g |
$3189.0 | 2023-06-01 | ||
| Enamine | EN300-1863587-10.0g |
2-(2-phenoxyphenyl)prop-2-enoic acid |
2228300-93-2 | 10g |
$4729.0 | 2023-06-01 | ||
| Enamine | EN300-1863587-1g |
2-(2-phenoxyphenyl)prop-2-enoic acid |
2228300-93-2 | 1g |
$1100.0 | 2023-09-18 | ||
| Enamine | EN300-1863587-5g |
2-(2-phenoxyphenyl)prop-2-enoic acid |
2228300-93-2 | 5g |
$3189.0 | 2023-09-18 |
2-(2-phenoxyphenyl)prop-2-enoic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-(2-phenoxyphenyl)prop-2-enoic acid
Exploring the Compound CAS No. 2228300-93-2: 2-(2-phenoxyphenyl)prop-2-enoic Acid
Introduction to CAS No. 2228300-93-2: 2-(Phenoxyphenyl)Propenoic Acid
The compound identified by the CAS registry number 111111111, commonly referred to as compound name, is a fascinating molecule with significant implications in various scientific domains. This article delves into its chemical properties, synthesis methods, applications, and recent research findings.
Chemical Structure and Properties
CAS No. 111111111 is an organic compound characterized by its unique structure, which includes a phenoxy group attached to a phenyl ring and a propenoic acid moiety. Its molecular formula is CxHyOz, with a molecular weight of approximately [insert molecular weight]. The compound exhibits [insert physical properties such as melting point, boiling point, solubility]. These properties make it suitable for various applications in the fields of [insert relevant fields]. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials and pharmaceutical agents.
Synthesis and Production Methods
The synthesis of compound name involves several key steps, including [insert synthesis steps]. Researchers have explored various methodologies to optimize the production process, focusing on improving yield and reducing costs. For instance, [insert recent research findings on synthesis methods] have demonstrated innovative approaches that enhance the efficiency of this process.
Applications in Industry and Research
CAS No. 111111111 finds applications in diverse industries, including [insert industries such as pharmaceuticals, agriculture, materials science]. In the pharmaceutical sector, it serves as an intermediate in the production of [insert specific drugs or compounds]. Recent advancements have expanded its use in [insert new applications], driven by its unique chemical properties.
Toxicological and Environmental Considerations
Evaluating the safety profile of compound name is crucial for its responsible use. Studies indicate that it exhibits [insert toxicity data] under specific conditions. Environmental impact assessments reveal that it degrades through [insert degradation pathways], minimizing its ecological footprint.
Future Directions and Research Opportunities
The future of CAS No. 11111111 lies in exploring its potential for [insert emerging applications such as nanotechnology, green chemistry]. Ongoing research aims to uncover new synthetic pathways and enhance its functionality for specialized uses.
2228300-93-2 (2-(2-phenoxyphenyl)prop-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)